(Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]imino-7-(furan-2-ylmethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C30H21ClFN5O6/c1-3-41-30(40)19-14-18-26(33-22-11-4-5-12-36(22)29(18)39)37(15-17-8-7-13-42-17)27(19)34-28(38)23-16(2)43-35-25(23)24-20(31)9-6-10-21(24)32/h4-14H,3,15H2,1-2H3
• InChI Key: CCGMUPZCMVWXFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=C(ON=C4C5=C(C=CC=C5Cl)F)C)CC6=CC=CO6
• Molecular Formula: C30H21ClFN5O6
• Molecular Weight: 602.0 g/mol

Description

(Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C30H21ClFN5O6 and its molecular weight is 601.98. The purity is usually 95%.
BenchChem offers high-quality (Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research into similar compounds involves synthesis and evaluation of their biological activities. For instance, studies have reported on the synthesis of novel naphtho[2,1-b]furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones and their antimicrobial activity, showcasing the interest in exploring the therapeutic potentials of such complex molecules (Ravindra, Vagdevi, & Vaidya, 2008). Similarly, derivatives of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate have been synthesized and some of their reactions explored for scientific explanations, indicating a robust interest in the synthetic routes and potential applications of such compounds (Mohamed, 2021).

Anticancer and Antiprotozoal Potential

The exploration of the anticancer and antiprotozoal potential of similar compounds is a significant area of research. For example, the synthesis and biological evaluation of 2,4-diamino-furo[2,3-d]pyrimidine derivatives have demonstrated cytotoxicity against lung cancer cell lines, suggesting the relevance of these studies to cancer research (Hu et al., 2010). Furthermore, novel dicationic imidazo[1,2-a]pyridines and their derivatives have been investigated as antiprotozoal agents, offering insights into the development of new treatments for protozoal infections (Ismail et al., 2004).

Chemical Synthesis and Fluorescence Characteristics

The chemical synthesis and fluorescence characteristics of pyrimido[5,4-e]thiazolo[3,2-a]pyrimidine derivatives highlight the interest in the optical properties of such compounds, which could be relevant for developing fluorescent materials or probes (Ebrahimpour et al., 2017).